Cas no 1806826-66-3 (Methyl 2-amino-4-(difluoromethyl)-6-methylpyridine-3-acetate)

• Product Name: Methyl 2-amino-4-(difluoromethyl)-6-methylpyridine-3-acetate
• CAS No: 1806826-66-3
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4855423
• Update Time: 2025-06-07

Methyl 2-amino-4-(difluoromethyl)-6-methylpyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-4-(difluoromethyl)-6-methylpyridine-3-acetate

• Inchi： 1S/C10H12F2N2O2/c1-5-3-6(9(11)12)7(10(13)14-5)4-8(15)16-2/h3,9H,4H2,1-2H3,(H2,13,14)
• InChI Key： GHLKYZFHIJDODV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N=C(C=1CC(=O)OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-4-(difluoromethyl)-6-methylpyridine-3-acetate

Methyl 2-amino-4-(difluoromethyl)-6-methylpyridine-3-acetate (CAS No. 1806826-66-3): An Overview

Methyl 2-amino-4-(difluoromethyl)-6-methylpyridine-3-acetate (CAS No. 1806826-66-3) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents.

The molecular structure of Methyl 2-amino-4-(difluoromethyl)-6-methylpyridine-3-acetate includes a pyridine ring substituted with an amino group, a difluoromethyl group, and a methyl group, along with an acetate ester moiety. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable candidate for various research applications.

Recent studies have highlighted the pharmacological properties of Methyl 2-amino-4-(difluoromethyl)-6-methylpyridine-3-acetate. One notable area of research is its potential as a ligand for G protein-coupled receptors (GPCRs), which are key targets in drug discovery. GPCRs play crucial roles in numerous physiological processes, including neurotransmission, sensory perception, and cellular signaling. The ability of this compound to interact with GPCRs suggests its potential in developing drugs for treating conditions such as neurological disorders, cardiovascular diseases, and metabolic syndromes.

In addition to its receptor-binding properties, Methyl 2-amino-4-(difluoromethyl)-6-methylpyridine-3-acetate has been investigated for its anti-inflammatory and antioxidant activities. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings indicate its potential as a therapeutic agent for inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The synthesis of Methyl 2-amino-4-(difluoromethyl)-6-methylpyridine-3-acetate has been optimized to improve yield and purity. Common synthetic routes involve the reaction of 4-difluoromethylaniline with appropriate intermediates to form the pyridine core, followed by functional group modifications to introduce the acetate ester. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance the efficiency and scalability of the synthesis process.

The stability and solubility of Methyl 2-amino-4-(difluoromethyl)-6-methylpyridine-3-acetate are important considerations for its practical applications. Studies have shown that this compound exhibits good stability under various conditions, including storage at room temperature and exposure to light. Its solubility in common organic solvents makes it suitable for use in solution-based reactions and formulations.

In terms of toxicology, preliminary assessments suggest that Methyl 2-amino-4-(difluoromethyl)-6-methylpyridine-3-acetate has low toxicity at therapeutic concentrations. However, further studies are required to fully evaluate its safety profile, particularly in long-term use and at higher doses. These assessments are crucial for ensuring the compound's safe use in clinical settings.

The pharmacokinetics of Methyl 2-amino-4-(difluoromethyl)-6-methylpyridine-3-acetate have also been investigated to understand its behavior in biological systems. Studies have shown that this compound is rapidly absorbed following oral administration and exhibits good bioavailability. Its metabolism primarily involves hepatic enzymes, leading to the formation of metabolites that are excreted via urine and feces.

In conclusion, Methyl 2-amino-4-(difluoromethyl)-6-methylpyridine-3-acetate (CAS No. 1806826-66-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable candidate for developing novel therapeutic agents targeting GPCRs, inflammatory diseases, and other conditions. Ongoing research continues to explore its full potential, contributing to advancements in drug discovery and development.